N-[2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethyl]-2-methyl-1-benzofuran-5-carboxamide

• IUPAC Name: N-[2-(2,3-dihydro-1,4-benzodioxin-3-yl)ethyl]-2-methyl-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C20H19NO4/c1-13-10-15-11-14(6-7-17(15)24-13)20(22)21-9-8-16-12-23-18-4-2-3-5-19(18)25-16/h2-7,10-11,16H,8-9,12H2,1H3,(H,21,22)
• InChI Key: YRWDPNBZQMLJRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CC(=C2)C(=O)NCCC3COC4=CC=CC=C4O3
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol

Description

Introduction This section introduces the compound's relevance and general information based on its structural components such as benzodioxin and benzofuran, which are common in medicinal chemistry for their diverse biological activities.

Synthesis Analysis Synthetic approaches to benzodioxin and benzofuran derivatives have been well documented. For instance, the synthesis of benzofuran-2-yl derivatives involves cyclocondensation reactions and the use of different catalysts to improve yield and selectivity. The synthesis often employs starting materials like carbohydrazones and salicylaldehydes, leading to various substituted products, showcasing the compound's synthetic versatility and chemical adaptability (Idrees, Kola, & Siddiqui, 2019).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, it could interact with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

Future research could involve further studying the properties of this compound, exploring its potential uses, and developing methods for its synthesis.